Cas no 42274-61-3 ((2S)-2-((Tetrahydro-2H-pyran-2-yl)oxy)-propyl 4-methylbenzenesulfonate)

(2S)-2-((Tetrahydro-2H-pyran-2-yl)oxy)-propyl 4-methylbenzenesulfonate is a chiral sulfonate ester derivative commonly employed as an intermediate in organic synthesis. Its key advantages include the presence of a tetrahydro-2H-pyranyl (THP) protecting group, which enhances stability and selectivity in stereospecific reactions. The (2S)-configuration ensures high enantiopurity, making it valuable for asymmetric synthesis. The tosylate moiety serves as an excellent leaving group, facilitating nucleophilic substitution reactions. This compound is particularly useful in the preparation of complex chiral molecules, such as pharmaceuticals and fine chemicals, where precise stereocontrol is critical. Its well-defined structure and reactivity profile make it a reliable choice for advanced synthetic applications.
(2S)-2-((Tetrahydro-2H-pyran-2-yl)oxy)-propyl 4-methylbenzenesulfonate structure
42274-61-3 structure
Product Name:(2S)-2-((Tetrahydro-2H-pyran-2-yl)oxy)-propyl 4-methylbenzenesulfonate
CAS No:42274-61-3
MF:C15H22O5S
MW:314.397183895111
CID:839439
PubChem ID:11723166
Update Time:2025-06-06

(2S)-2-((Tetrahydro-2H-pyran-2-yl)oxy)-propyl 4-methylbenzenesulfonate Chemical and Physical Properties

Names and Identifiers

    • 1-Propanol, 2-[(tetrahydro-2H-pyran-2-yl)oxy]-, 4-methylbenzenesulfonate, (2S)-
    • (2S)-2-((Tetrahydro-2H-pyran-2-yl)oxy)-propyl 4-methylbenzenesulfonate
    • (2S)-2-[(tetrahydro-2H-pyran-2-yl)oxy]-1-Propanol 4-methylbenzenesulfonate
    • (2 S)2-(2'-tetrahydropyranyl
    • (2S)-2-((Tetrahydro-2H-pyran-2-yl)oxy)propyl 4-methylbenzenesulfonate
    • (2S)-2-(2'-tetrahydropyranyloxy)-1-(p-toluenesulfonyloxy)-propane
    • (2S)--2-(tetrahydro-2H-pyran-2-yloxy)propyl 4-methylbenzenesulfonate
    • AK102581
    • ANW-61996
    • CTK8B9090
    • (2S)-2-((Tetrahydro-2H-pyran-2-yl)oxy)propyl4-methylbenzenesulfonate
    • SCHEMBL3641089
    • DTXSID50471145
    • (2S)-2-(tetrahydro-2H-pyran-2-yloxy)propyl 4-methylbenzenesulfonate
    • 42274-61-3
    • (2S)-2-[(Oxan-2-yl)oxy]propyl 4-methylbenzene-1-sulfonate
    • CIRBILLHZJTIAZ-CFMCSPIPSA-N
    • AKOS016004987
    • [(2S)-2-(oxan-2-yloxy)propyl] 4-methylbenzenesulfonate
    • MDL： MFCD17011842
    • Inchi： 1S/C15H22O5S/c1-12-6-8-14(9-7-12)21(16,17)19-11-13(2)20-15-5-3-4-10-18-15/h6-9,13,15H,3-5,10-11H2,1-2H3
    • InChI Key： CIRBILLHZJTIAZ-UHFFFAOYSA-N
    • SMILES： CC(OC1OCCCC1)COS(C1C=CC(C)=CC=1)(=O)=O

Computed Properties

  • Exact Mass: 314.11879497g/mol
  • Monoisotopic Mass: 314.11879497g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 6
  • Complexity: 395
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 70.2Ų

(2S)-2-((Tetrahydro-2H-pyran-2-yl)oxy)-propyl 4-methylbenzenesulfonate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM125269-1g
(2S)-2-((tetrahydro-2H-pyran-2-yl)oxy)propyl 4-methylbenzenesulfonate
 42274-61-3 95%
1g
 $333 2021-08-05
TRC
S073420-50mg
(2S)-2-((Tetrahydro-2H-pyran-2-yl)oxy)-propyl 4-methylbenzenesulfonate
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Chemenu
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 42274-61-3 95%
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Alichem
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SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
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(2S)-2-((Tetrahydro-2H-pyran-2-yl)oxy)-propyl 4-methylbenzenesulfonate Suppliers

Amadis Chemical Company Limited
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(CAS:42274-61-3)(2S)-2-((Tetrahydro-2H-pyran-2-yl)oxy)-propyl 4-methylbenzenesulfonate
Order Number:A6909
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:04
Price ($):265.0
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Amadis Chemical Company Limited
(CAS:42274-61-3)(2S)-2-((Tetrahydro-2H-pyran-2-yl)oxy)-propyl 4-methylbenzenesulfonate
A6909
Purity:99%
Quantity:1g
Price ($):265.0
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